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Introduction
Orchid micropropagation is a critical technology for the large-scale clonal propagation of

commercially important orchid species, as well as for the conservation of rare and endangered

varieties.[1][2] The in vitro culture of orchids relies on the precise manipulation of plant growth

regulators to control cell division, differentiation, and morphogenesis.[2][3] Cytokinins, a class

of phytohormones, are particularly crucial for inducing shoot proliferation and the formation of

protocorm-like bodies (PLBs), which are key structures in orchid regeneration.[1][4]

Dihydrozeatin (DHZ) is a naturally occurring isoprenoid cytokinin, a derivative of zeatin, found

in various plant tissues.[5] While cytokinins like 6-benzylaminopurine (BAP) and thidiazuron

(TDZ) are more commonly used in orchid tissue culture, dihydrozeatin presents a potentially

valuable alternative due to its high biological activity and stability, as it is not a substrate for

cytokinin oxidase.[5] This document provides detailed application notes and protocols for the

use of dihydrozeatin in orchid micropropagation, based on established principles of orchid

tissue culture. Due to limited specific research on dihydrozeatin in orchids, the following

protocols are generalized and should be optimized for specific species.
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Data Presentation: Comparative Effects of
Cytokinins in Orchid Micropropagation
The selection of a cytokinin and its optimal concentration are critical for successful orchid

micropropagation. The following table summarizes the reported effects of commonly used

cytokinins and provides a suggested starting concentration range for dihydrozeatin based on

the activity of related compounds.
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Cytokinin
Typical
Concentration
Range

Observed Effects
in Orchids

Key
Considerations

6-Benzylaminopurine

(BAP)
1.0 - 5.0 mg/L

Promotes shoot

proliferation and PLB

formation.[6][7]

Widely effective

across many orchid

genera. Can

sometimes lead to

hyperhydricity.

Thidiazuron (TDZ) 0.1 - 2.0 mg/L

Highly effective for

PLB induction, often

at lower

concentrations than

BAP.[8]

Potent cytokinin

activity; prolonged

exposure can inhibit

shoot elongation and

rooting.

Zeatin 0.5 - 2.0 mg/L

Generally less potent

than BAP and TDZ for

PLB induction in some

species.[9]

A naturally occurring

cytokinin, but can be

more expensive and

less stable than

synthetic alternatives.

Kinetin 1.0 - 5.0 mg/L

Induces shoot

formation; often used

in combination with an

auxin.[6]

Generally considered

less active than BAP

for shoot proliferation

in orchids.

Dihydrozeatin (DHZ)
0.5 - 4.0 mg/L

(Suggested)

Expected to promote

shoot proliferation and

PLB formation.

Limited specific data

for orchids;

optimization is crucial.

May offer improved

stability.

Experimental Protocols
The following protocols are generalized for orchid micropropagation using dihydrozeatin. The

specific concentrations of dihydrozeatin and other media components should be optimized for

the particular orchid species and explant type.
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Protocol 1: Induction of Protocorm-Like Bodies (PLBs)
from Leaf Explants

Explant Preparation and Sterilization:

Excise young, healthy leaves from in vitro-grown orchid plantlets.

Cut the leaves into small segments (e.g., 1 cm x 1 cm).

If using leaves from greenhouse-grown plants, perform a thorough surface sterilization:

Wash explants with a mild detergent and rinse under running tap water for 30 minutes.

In a laminar flow hood, immerse explants in 70% (v/v) ethanol for 30-60 seconds.

Soak in a 10-20% commercial bleach solution (containing sodium hypochlorite) with a

few drops of Tween-20 for 10-15 minutes.

Rinse 3-4 times with sterile distilled water.

Culture Medium Preparation:

Prepare Murashige and Skoog (MS) basal medium, often at half-strength for orchids.

Supplement the medium with 20-30 g/L sucrose and, optionally, organic additives like 10%

(v/v) coconut water or 1 g/L peptone.

Add Dihydrozeatin at a concentration range of 0.5 to 4.0 mg/L. It is advisable to test

multiple concentrations within this range.

An auxin, such as α-naphthaleneacetic acid (NAA) at 0.1-0.5 mg/L, may be added to

promote callus and PLB formation.

Adjust the pH of the medium to 5.6-5.8.

Add a gelling agent, such as 7-8 g/L agar, and heat to dissolve.

Dispense the medium into sterile culture vessels (e.g., petri dishes or test tubes).
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Inoculation and Incubation:

Place the sterilized leaf explants onto the surface of the solidified medium.

Seal the culture vessels.

Incubate the cultures at 25 ± 2°C under a 16-hour photoperiod with cool white fluorescent

light.

Subculture and Proliferation:

Observe the cultures regularly for the development of PLBs.

Once PLBs are formed, transfer them to a fresh medium with the same composition for

proliferation. Subculture every 4-6 weeks.

Protocol 2: Shoot Proliferation from Nodal Explants
Explant Preparation:

Use flower stalks from healthy orchid plants.

Cut the stalk into nodal segments, each containing one dormant bud.

Perform surface sterilization as described in Protocol 1.

Culture Medium and Inoculation:

Prepare half-strength MS medium as described above.

Supplement with Dihydrozeatin at a concentration of 1.0 to 4.0 mg/L.

Place the nodal explants vertically or horizontally on the medium.

Incubation and Shoot Development:

Incubate under the same conditions as for PLB induction.

Shoots should emerge from the nodal buds within 4-8 weeks.
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Once shoots have developed, they can be subcultured onto a fresh proliferation medium

or a rooting medium.

Protocol 3: Rooting and Acclimatization
Rooting Medium:

Transfer well-developed shoots (2-3 cm in height) to a half-strength MS medium.

This medium should be cytokinin-free or have a significantly reduced concentration.

Supplement with an auxin, such as Indole-3-butyric acid (IBA) or NAA at 0.5-1.0 mg/L, to

promote root formation.

Incubation:

Incubate under the same temperature and light conditions.

Acclimatization:

Once a healthy root system has developed, carefully remove the plantlets from the culture

vessel.

Wash the agar from the roots with sterile water.

Plant the plantlets in a sterile potting mix (e.g., sphagnum moss, coconut husk chips, or a

mixture).

Maintain high humidity by covering the pots with a plastic bag or placing them in a

humidity chamber.

Gradually reduce the humidity over several weeks to acclimatize the plants to the external

environment.
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Caption: Experimental workflow for orchid micropropagation using dihydrozeatin.
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Caption: Generalized two-component cytokinin signaling pathway in plants.
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Concluding Remarks
Dihydrozeatin represents a promising, yet under-investigated, cytokinin for orchid

micropropagation. Its natural occurrence and potential for enhanced stability make it a

compelling candidate for optimizing regeneration protocols. The methodologies and

concentration ranges provided herein serve as a foundational guide for researchers. It is

imperative to conduct species-specific and explant-specific trials to determine the optimal

conditions for dihydrozeatin application. Future research should focus on direct comparative

studies between dihydrozeatin and other cytokinins to elucidate its efficacy in promoting high-

frequency regeneration and producing high-quality plantlets in a variety of orchid genera.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15874353?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15874353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

